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Compound of Interest

Compound Name: PI-828

Cat. No.: B1677774 Get Quote

Essential Safety and Handling Guide for PI-828
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal instructions for the handling of PI-828 (CAS 942289-87-4). The following procedures

are designed to ensure the safety of laboratory personnel and the integrity of research

activities.

Hazard Assessment
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, PI-828 is not

classified as a hazardous substance under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1] However, as with any research chemical for which

toxicological properties are not fully characterized, it is prudent to handle PI-828 with a high

degree of caution.

Key Safety Considerations:

Toxicological Data: Limited toxicological data is available. The substance is not listed by

IARC, NTP, or OSHA as a carcinogen.[1]

Health Effects: No specific health hazards are identified in the SDS. General first aid

measures include moving to fresh air after inhalation, rinsing eyes with water, and consulting
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a doctor if symptoms persist after swallowing. Skin contact is generally not irritating.[1]

Sensitization: No sensitizing effects are known.[1]

Personal Protective Equipment (PPE)
While the SDS for PI-828 does not mandate specific personal protective equipment, the

adoption of standard laboratory PPE is essential to minimize exposure risk. The "usual

precautionary measures for handling chemicals should be followed."[1]

PPE Category Recommendation

Eye Protection
Wear safety glasses with side shields or

goggles.

Hand Protection

Wear appropriate chemical-resistant gloves. The

SDS notes that "Due to missing tests no

recommendation to the glove material can be

given."[1] Nitrile gloves are a common and

appropriate choice for handling small quantities

of powdered or dissolved chemical compounds

in a laboratory setting.

Body Protection Wear a standard laboratory coat.

Respiratory

Respiratory protection is not required under

normal handling conditions.[1] If creating

aerosols or handling large quantities, a risk

assessment should be performed to determine if

respiratory protection is necessary.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is critical for maintaining a safe laboratory

environment.

Workflow for Handling PI-828:
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Caption: Workflow for the safe handling of PI-828.
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Storage:

Condition Recommendation

Temperature Store at +4°C for long-term stability.

Container Keep in a tightly sealed, light-resistant container.

Incompatibilities No specific incompatibilities are noted.

Disposal Plan
All waste materials contaminated with PI-828 should be handled as chemical waste.

Waste Type Disposal Procedure

Solid PI-828
Dispose of in a designated solid chemical waste

container.

Solutions of PI-828
Dispose of in a designated liquid chemical

waste container for organic solvents.

Contaminated Labware
Dispose of in a designated solid waste container

for chemically contaminated items.

Follow all local, state, and federal regulations for chemical waste disposal.

Emergency Procedures
In the event of an exposure or spill, follow these procedures:
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Incident First Aid / Spill Response

Inhalation

Move the affected individual to fresh air. If they

experience breathing difficulties or other

symptoms, seek medical attention.[1]

Skin Contact
Wash the affected area thoroughly with soap

and water.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical

attention.[1]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[1]

Small Spill

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for chemical waste disposal. Clean the

spill area with an appropriate solvent.

Large Spill
Evacuate the area and contact your institution's

environmental health and safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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